molecular formula C22H29N5OS B11572879 N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine

Cat. No.: B11572879
M. Wt: 411.6 g/mol
InChI Key: ODIXCXHVKRLELY-UHFFFAOYSA-N
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Description

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[87002,7012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine typically involves multiple steps:

    Formation of the core structure: The core tetracyclic structure can be synthesized through a series of cyclization reactions starting from simpler precursors.

    Introduction of the morpholin-4-ylethyl group: This step involves the nucleophilic substitution of a suitable leaving group with 2-morpholin-4-ylethylamine.

    Addition of the propyl group: The propyl group can be introduced via alkylation reactions using propyl halides under basic conditions.

    Incorporation of the thia and triaza groups: These groups can be introduced through specific functionalization reactions involving sulfur and nitrogen-containing reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in acidic medium or potassium permanganate in neutral or basic medium.

    Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

    Substitution: Nucleophilic substitution with amines or alcohols, electrophilic substitution with halogens or sulfonyl chlorides.

Major Products Formed

    Oxidation: Formation of sulfoxides or sulfones.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis for the development of new compounds.

    Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Investigated as a potential therapeutic agent for various diseases.

    Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine involves its interaction with specific molecular targets and pathways:

    Molecular Targets: The compound may interact with enzymes, receptors, or nucleic acids, leading to modulation of their activity.

    Pathways Involved: The compound may affect signaling pathways, metabolic pathways, or gene expression, resulting in its observed effects.

Comparison with Similar Compounds

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine can be compared with other similar compounds:

    Similar Compounds: Compounds with similar tetracyclic structures or functional groups, such as this compound analogs.

    Uniqueness: The unique combination of morpholin-4-ylethyl, propyl, thia, and triaza groups in this compound provides distinct chemical and biological properties that differentiate it from other similar compounds.

Properties

Molecular Formula

C22H29N5OS

Molecular Weight

411.6 g/mol

IUPAC Name

N-(2-morpholin-4-ylethyl)-8-propyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine

InChI

InChI=1S/C22H29N5OS/c1-2-5-17-15-6-3-4-7-16(15)18-19-20(29-22(18)26-17)21(25-14-24-19)23-8-9-27-10-12-28-13-11-27/h14H,2-13H2,1H3,(H,23,24,25)

InChI Key

ODIXCXHVKRLELY-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC2=C(C3=C1CCCC3)C4=C(S2)C(=NC=N4)NCCN5CCOCC5

Origin of Product

United States

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